Cas no 27942-00-3 (2,4(1H,3H)-Pyrimidinedione,methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,methyl-
• CAS No: 27942-00-3
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 271505
• PubChem ID: 79066
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,methyl-
• 1-METHYL-2,4(1H,3H)-PYRIMIDINEDIONE
• 1-METHYLURACIL
• 1-METHYL-1H-PYRIMIDINE-2,4-DIONE
• 1-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
• 2,4(1H,3H)-Pyrimidinedione,methyl
• 3h)-pyrimidinedione,methyl-4(1h
• methyl-2,4(1h,3h)-pyrimidinedione
• methyl-uraci
• METHYLURACIL
• Uracil,methyl
• 3-methyl-1H-pyrimidine-2,4-dione
• 3-MeU
• SCHEMBL40761
• 3-methylpyrimidine-2,4(1H,3H)-dione
• 2-hydroxy-3-methylpyrimidin-4(3H)-one
• FT-0692244
• AKOS002304012
• A868880
• 2,4(1H,3H)-Pyrimidinedione, methyl-
• CHEBI:74732
• Z2588063529
• NSC-45626
• W-203272
• DTXSID30878779
• 27942-00-3
• MFCD00038014
• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-
• VPLZGVOSFFCKFC-UHFFFAOYSA-N
• AC-907/25014072
• Q15632765
• NSC45626
• SB57470
• SCHEMBL13242249
• 3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS003348643
• InChI=1/C5H6N2O2/c1-7-4(8)2-3-6-5(7)9/h2-3H,1H3,(H,6,9
• 2,3H)-Pyrimidinedione, 3-methyl-
• AS-47233
• F12763
• 3-Methyluracil
• 3-methylpyrimidine-2,4(1H, 3H)-dione
• 3-methyl-2,4(1H,3H)-pyrimidinedione
• EN300-297986
• 2,4-Dihydroxy-3-methylpyrimidine
• SY046017
• CS-0199452
• 2-hydroxy-3-methyl-4-oxo-3,4-dihydropyrimidine
• Uracil, methyl-
• NSC 45626
• 608-34-4

• Inchi： 1S/C5H6N2O2/c1-7-4(8)2-3-6-5(7)9/h2-3H,1H3,(H,6,9)
• InChI Key： VPLZGVOSFFCKFC-UHFFFAOYSA-N
• SMILES： O=C1NC=CC(N1C)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: -0.8

Experimental Properties

• Density: 1.263
• Melting Point: 236-238 °C(lit.)
• Boiling Point: 260.1°Cat760mmHg
• Flash Point: 111.1°C
• PSA: 54.86000
• LogP: -0.92640

2,4(1H,3H)-Pyrimidinedione,methyl- Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R40